Cas no 185346-09-2 (2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno1,2-doxazol-2-yl)pyridine)

2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno[1,2-d]oxazol-2-yl)pyridine is a chiral bidentate ligand featuring a rigid indenooxazole-pyridine scaffold. Its stereospecific structure enhances coordination selectivity, making it valuable in asymmetric catalysis, particularly for transition metal complexes. The ligand’s fused ring system provides stability and geometric constraint, improving enantioselectivity in reactions such as hydrogenation or C–C bond formation. Its pyridine core ensures strong metal-binding affinity, while the oxazole moieties contribute to electronic tuning. This compound is suited for applications requiring high stereochemical control, offering advantages in synthetic efficiency and reproducibility for fine chemical and pharmaceutical synthesis.
2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno1,2-doxazol-2-yl)pyridine structure
185346-09-2 structure
Product Name:2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno1,2-doxazol-2-yl)pyridine
CAS No:185346-09-2
MF:C25H19N3O2
MW:393.437265634537
MDL:MFCD05861599
CID:114531
PubChem ID:329760573
Update Time:2025-05-30

2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno1,2-doxazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno[1,2-d]oxazol-2-yl)pyridine
    • 2,6-Bis[(3aS,8aR)-3a,8a-dihydro-8H-indeno[1,2-d]oxazolin-2-yl]pyridine
    • (3aS,3'aS,8aR,8'aR)-2,2'-(2,6-Pyridinediyl)bis[3a,8a-dihydro-8H-indeno[1,2-d]oxazole]
    • aR*,8&#039
    • INDENYL-PYBOX
    • (-)-2,6-BIS[2-{3AS-(2(3'AR*,8'AS*),3AΑ,8AΑ)-3A,8A-DIHYDRO-8H-INDENO[1,2-D]OXAZOLE}]PYRIDINE
    • (3aS,8aR)-in-pybox
    • Dimethlyammonium dichlorotri(μ-chloro)bis[(S)-(−)-2,2′-bis(dip-tolylphosphino)1,1′-binaphthyl]diruthenate(ΙΙ)
    • ΙaR*,8'(3aS,8aR)-in-pybox
    • 2,6-Bis[(3aS,8aR)-(-)-8H-indeno[1,2-d]oxazolin-2-yl)]pyridine
    • (3aS,3'aS,8aR,8'aR)-2,2'-(2,6-pyridinediyl)bis[3a,8a-dihydro-8H-Indeno[1,2-d]oxazole
    • (-)-2,6-Bis[2-{3aS-(2(3'2,6-BIS((3AS,8AR)-8H-INDENO(1,2-D)OXAZO&
    • aS*),3aα,8aα)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole}]pyridine
    • (-)-2,6-Bis[2-{3aS-(2(3aR*,8aS*),3Aalpha:,8Aalpha:)-3a,8a-Dihydro-8H-Indeno[1,2-d]Oxazole}]Pyridine
    • 2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno1,2-doxazol-2-yl)pyridine
    • MDL: MFCD05861599
    • Inchi: 1S/C25H19N3O2/c1-3-8-16-14(6-1)12-20-22(16)27-24(29-20)18-10-5-11-19(26-18)25-28-23-17-9-4-2-7-15(17)13-21(23)30-25/h1-11,20-23H,12-13H2/t20-,21-,22+,23+/m1/s1
    • InChI Key: BZSJUFJXCHHRHW-LUKWVAJMSA-N
    • SMILES: O1C(C2C=CC=C(C3=N[C@H]4C5C=CC=CC=5C[C@H]4O3)N=2)=N[C@H]2C3C=CC=CC=3C[C@@H]12

Computed Properties

  • Exact Mass: 393.14800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 15.6

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 276-281 °C
  • PSA: 56.07000
  • LogP: 2.83840
  • Solubility: Not available
  • Specific Rotation: -364.0° (c 1.04, CH2Cl2)
  • Optical Activity: [α]20/D -375°, c = 1 in dichloromethane (typical)

2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno1,2-doxazol-2-yl)pyridine Security Information

  • Signal Word:Warning
  • Hazard Statement: H413
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Safety Term:S26-36/37/39
  • Risk Phrases:R36/37/38

2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno1,2-doxazol-2-yl)pyridine Pricemore >>

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2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno1,2-doxazol-2-yl)pyridine Production Method

Additional information on 2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno1,2-doxazol-2-yl)pyridine

Compound CAS No 185346-09-2: 2,6-Bis((3aS,8aR)-8,8a-Dihydro-3aH-Indeno[1,2-d]oxazol-2-yl)Pyridine

The compound CAS No 185346-09-2, also known as 2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno[1,2-d]oxazol-2-yl)pyridine, is a highly specialized organic molecule with significant potential in advanced materials science and pharmaceutical research. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their unique electronic properties and structural versatility. The molecule's structure features a pyridine ring substituted at the 2 and 6 positions with indeno[1,2-d]oxazole moieties, which are themselves fused bicyclic systems combining aromaticity with heteroatom functionality.

Recent studies have highlighted the importance of such compounds in the development of high-performance organic semiconductors and light-emitting materials. The indeno[1,2-d]oxazole group is particularly noted for its ability to act as an electron-deficient moiety, facilitating charge transport and improving device efficiency in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have demonstrated that the incorporation of such groups into pyridine frameworks can significantly enhance the molecule's stability under thermal and photochemical conditions, making it a promising candidate for next-generation electronic devices.

In addition to its electronic properties, CAS No 185346-09-2 has shown potential in the field of bioorganic chemistry. The compound's unique structure allows for interactions with biological systems at the molecular level, making it a valuable tool in drug discovery and bioassay development. Recent findings suggest that this compound may exhibit modulatory effects on ion channels and receptor-ligand interactions, opening new avenues for therapeutic applications.

The synthesis of CAS No 185346-09-2 involves a multi-step process that combines principles from both organic synthesis and stereochemistry. The construction of the indeno[1,2-d]oxazole ring system requires precise control over reaction conditions to ensure the correct stereochemistry at the 3aS and 8aR positions. This is critical for maintaining the compound's desired electronic properties and biological activity. Advanced techniques such as cross-coupling reactions and stereocontrolled cyclizations have been employed to achieve high yields and purity levels.

From an environmental standpoint, the compound's synthesis has been optimized to minimize waste generation and energy consumption. Green chemistry principles have been integrated into the production process, ensuring that the synthesis of CAS No 185346-09-2 aligns with sustainable development goals while maintaining high standards of quality and performance.

In conclusion, CAS No 185346-09-2: 2,6-Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno[1,2-d]oxazol-2-yl)pyridine represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as a versatile building block for advanced materials and biologically active compounds. As research continues to uncover new properties and applications for this compound, it is poised to play a pivotal role in shaping future innovations in science and technology.

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